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Compound Name: Calcium ionophore

Cat. No.: B15748765

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the calcium ionophore
A23187 for studying neurotransmitter release. This document includes the underlying

principles, detailed experimental protocols, quantitative data summaries, and visual

representations of the signaling pathways and experimental workflows.

Introduction
A23187, also known as Calcimycin, is a mobile ion-carrier that facilitates the transport of

divalent cations, primarily Ca²⁺ and Mg²⁺, across biological membranes. By increasing the

intracellular concentration of Ca²⁺, A23187 effectively bypasses the need for physiological

stimuli that would normally trigger calcium influx, such as membrane depolarization. This

property makes it a valuable tool for investigating the direct role of calcium in a multitude of

cellular processes, including the exocytosis of neurotransmitters.

Studies have demonstrated that A23187 can induce the release of various neurotransmitters,

including norepinephrine, gamma-aminobutyric acid (GABA), and glutamate, from

synaptosomes and cultured neurons.[1][2][3] The primary mechanism of action is the elevation

of cytosolic Ca²⁺ levels, a critical trigger for the fusion of synaptic vesicles with the presynaptic
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membrane and the subsequent release of their contents into the synaptic cleft.[4][5]

Interestingly, some research also points to a Ca²⁺-independent release mechanism, potentially

involving the dissipation of the pH gradient across synaptic vesicles.[6]

Quantitative Data Summary
The following table summarizes quantitative data from various studies on A23187-induced

neurotransmitter release.

Parameter Value
Experimental
Model

Neurotransmitt
er

Reference

Effective A23187

Concentration
< 0.5 µM

Rat striatal

synaptosomes
Dopamine [5]

1 µM

Cultured

hippocampal

neurons

FM1-43 (dye

release)
[2]

10 µM
CHO and NRK

cells

Lysosomal

exocytosis
[7]

Cytosolic Ca²⁺

for Release
1-10 µM

Guinea pig

synaptosomes
Norepinephrine [4]

Observed

Release (Fold

Change)

3.32 ± 0.7

(relative

fluorescence)

Cultured

hippocampal

neurons

FM1-43 (dye

release)
[2]

In vivo Dosage

(Neurobehavioral

)

0.5 mg/kg Rats Not specified

Signaling Pathway of A23187-Induced
Neurotransmitter Release
The primary signaling pathway initiated by A23187 leading to neurotransmitter release is the

direct influx of extracellular calcium into the presynaptic terminal. This bypasses the typical

voltage-gated calcium channels that are activated by an action potential. The subsequent
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increase in intracellular calcium concentration triggers a cascade of events culminating in the

fusion of synaptic vesicles with the presynaptic membrane.
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A23187-induced neurotransmitter release signaling pathway.

Experimental Protocols
Preparation of Synaptosomes from Rodent Brain
This protocol describes the isolation of synaptosomes, which are resealed presynaptic nerve

terminals, from rat or mouse brain tissue.[8]

Materials:

Rodent brain (e.g., cortex, striatum, or hippocampus)

Homogenization Buffer: 0.32 M Sucrose, 4 mM HEPES, pH 7.4, ice-cold

Percoll solutions (e.g., 5%, 10%, and 23% in homogenization buffer)

Dounce homogenizer

Refrigerated centrifuge
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Procedure:

Euthanize the animal according to approved institutional protocols and rapidly dissect the

brain region of interest on ice.

Homogenize the tissue in 10 volumes of ice-cold homogenization buffer using a Dounce

homogenizer (10-12 gentle strokes).

Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular

debris.

Carefully collect the supernatant (S1) and centrifuge it at 17,000 x g for 20 minutes at 4°C.

Discard the supernatant. The resulting pellet (P2) contains the crude synaptosomal fraction.

For further purification, resuspend the P2 pellet in homogenization buffer and layer it onto a

discontinuous Percoll gradient (e.g., 23%, 10%, and 5%).

Centrifuge the gradient at 32,000 x g for 20 minutes at 4°C.

Synaptosomes will be enriched at the interface between the 10% and 23% Percoll layers.

Carefully collect this fraction.

Wash the collected synaptosomes by diluting them in a physiological buffer (e.g., Krebs-

Ringer buffer) and centrifuging at 20,000 x g for 15 minutes at 4°C.

Resuspend the final synaptosomal pellet in the desired experimental buffer.

A23187-Induced Neurotransmitter Release Assay using
Superfusion
This protocol outlines a dynamic method for measuring neurotransmitter release from

synaptosomes.[1][9]

Materials:

Prepared synaptosomes
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Radiolabeled neurotransmitter (e.g., [³H]dopamine, [¹⁴C]GABA)

Superfusion system with multiple buffer reservoirs

Krebs-Ringer Buffer (KRB): 118 mM NaCl, 4.7 mM KCl, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄,

25 mM NaHCO₃, 11.7 mM Glucose, 1.3 mM CaCl₂, pH 7.4, gassed with 95% O₂/5% CO₂.

A23187 stock solution (in DMSO)

Scintillation counter and scintillation fluid

Procedure:

Loading: Incubate the synaptosomes (approximately 0.5-1.0 mg protein/mL) with the

radiolabeled neurotransmitter (e.g., 0.1-1.0 µM) in KRB for 30 minutes at 37°C.

Superfusion Setup: Place a small volume of the loaded synaptosome suspension onto a filter

in the superfusion chamber.

Washing: Begin the superfusion with KRB at a constant flow rate (e.g., 0.5-1.0 mL/min) for

30-60 minutes to wash out excess radiolabel and establish a stable baseline of spontaneous

release.

Baseline Collection: Collect fractions of the superfusate at regular intervals (e.g., every 2-5

minutes) to measure basal neurotransmitter release.

Stimulation: Switch the superfusion medium to KRB containing the desired concentration of

A23187. Continue collecting fractions.

Washout: After the stimulation period, switch back to the control KRB to observe the return to

baseline.

Quantification: Add scintillation fluid to each collected fraction and measure the radioactivity

using a scintillation counter.

Data Analysis: Express the amount of radioactivity in each fraction as a percentage of the

total radioactivity present in the synaptosomes at the start of the collection period. Plot the

fractional release rate against time.
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Experimental Workflow
The following diagram illustrates a typical experimental workflow for an in vitro neurotransmitter

release assay using A23187.
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Workflow for A23187-induced neurotransmitter release assay.
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Concluding Remarks
The use of A23187 provides a powerful and direct method for studying the calcium-dependent

machinery of neurotransmitter release. By artificially elevating intracellular calcium levels,

researchers can uncouple the release process from upstream events such as action potential

generation and voltage-gated ion channel activity. This allows for a focused investigation of the

exocytotic process itself. The protocols and information provided herein serve as a detailed

guide for the successful application of A23187 in neurotransmitter release studies. As with any

experimental system, appropriate controls, such as vehicle controls (DMSO) and experiments

conducted in the absence of extracellular calcium (e.g., using EGTA), are crucial for the

accurate interpretation of results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Superfusion of synaptosomes to study presynaptic mechanisms involved in
neurotransmitter release from rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Calcium-Evoked Dendritic Exocytosis in Cultured Hippocampal Neurons. Part I: Trans-
Golgi Network-Derived Organelles Undergo Regulated Exocytosis - PMC
[pmc.ncbi.nlm.nih.gov]

3. Ionophore A23187, verapamil, protonophores, and veratridine influence the release of
gamma-aminobutyric acid from synaptosomes by modulation of the plasma membrane
potential rather than the cytosolic calcium - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Calcium transport by intact synaptosomes. Influence of ionophore A23187 on plasma-
membrane potential, plasma-membrane calcium transport, mitochondrial membrane
potential, respiration, cytosolic free-calcium concentration and noradrenaline release -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. The release of dopamine from synaptosomes from rat striatum by the ionophores X 537A
and A 23187 - PubMed [pubmed.ncbi.nlm.nih.gov]

6. [Influence of calcium ionophore A23187 on neurotransmitter release in rat brain
synaptosomes] - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15748765?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/11356375/
https://pubmed.ncbi.nlm.nih.gov/11356375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6792980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6792980/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6792980/
https://pubmed.ncbi.nlm.nih.gov/6436439/
https://pubmed.ncbi.nlm.nih.gov/6436439/
https://pubmed.ncbi.nlm.nih.gov/6436439/
https://pubmed.ncbi.nlm.nih.gov/6785087/
https://pubmed.ncbi.nlm.nih.gov/6785087/
https://pubmed.ncbi.nlm.nih.gov/6785087/
https://pubmed.ncbi.nlm.nih.gov/6785087/
https://pubmed.ncbi.nlm.nih.gov/1111574/
https://pubmed.ncbi.nlm.nih.gov/1111574/
https://pubmed.ncbi.nlm.nih.gov/15327213/
https://pubmed.ncbi.nlm.nih.gov/15327213/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15748765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Membrane proximal lysosomes are the major vesicles responsible for calcium-dependent
exocytosis in nonsecretory cells - PMC [pmc.ncbi.nlm.nih.gov]

8. Subcellular fractionation of the brain: preparation of synaptosomes and synaptic vesicles -
PubMed [pubmed.ncbi.nlm.nih.gov]

9. A superfusion apparatus for the examination of neurotransmitter release from
synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for A23187-Induced
Neurotransmitter Release Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15748765/docs#application-notes-and-protocols-for-
a23187-induced-neurotransmitter-release-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2173094/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2173094/
https://pubmed.ncbi.nlm.nih.gov/25934934/
https://pubmed.ncbi.nlm.nih.gov/25934934/
https://pubmed.ncbi.nlm.nih.gov/2864481/
https://pubmed.ncbi.nlm.nih.gov/2864481/
https://www.benchchem.com/product/b15748765/docs#application-notes-and-protocols-for-a23187-induced-neurotransmitter-release-studies
https://www.benchchem.com/product/b15748765/docs#application-notes-and-protocols-for-a23187-induced-neurotransmitter-release-studies
https://www.benchchem.com/product/b15748765/docs#application-notes-and-protocols-for-a23187-induced-neurotransmitter-release-studies
https://www.benchchem.com/product/b15748765/docs#application-notes-and-protocols-for-a23187-induced-neurotransmitter-release-studies
https://www.benchchem.com/product/b15748765?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15748765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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